2-(1,3-benzodioxol-5-yl)-5-(2-chlorophenyl)-1,3,4-oxadiazole

• IUPAC Name: 2-(1,3-benzodioxol-5-yl)-5-(2-chlorophenyl)-1,3,4-oxadiazole
• InChI: InChI=1S/C15H9ClN2O3/c16-11-4-2-1-3-10(11)15-18-17-14(21-15)9-5-6-12-13(7-9)20-8-19-12/h1-7H,8H2
• InChI Key: KXGQBUMNCIRMHK-UHFFFAOYSA-N
• Canonical SMILES: C1OC2=C(O1)C=C(C=C2)C3=NN=C(O3)C4=CC=CC=C4Cl
• Molecular Formula: C15H9ClN2O3
• DSSTOX Substance ID: DTXSID201324528
• Molecular Weight: 300.69 g/mol
• Solubility: 0.4 [ug/mL] (The mean of the results at pH 7.4)
• CAS RN: 69785-79-1

Description

Synthesis Analysis

The synthesis of 1,3,4-oxadiazoles, including compounds similar to the one , typically involves the reaction of hydrazides with carboxylic acids or their derivatives under condensation conditions. For example, a study on the reinvestigation of thiazole synthesis and related reactions showcased the transformation of 1,3,4-oxadiazoles into various derivatives, providing insights into the synthetic pathways that could be adapted for the synthesis of the target compound (Paepke et al., 2009).

Molecular Structure Analysis

The molecular structure of 1,3,4-oxadiazoles, including our compound of interest, is characterized by a five-membered ring containing two nitrogen atoms and one oxygen atom. The crystal structure analysis of similar compounds reveals how substituents influence the overall molecular conformation, as demonstrated in a study on a related oxadiazole derivative, which highlights the significance of dihedral angles and intermolecular interactions (Xu et al., 2005).

Chemical Reactions and Properties

1,3,4-Oxadiazoles undergo various chemical reactions, including nucleophilic substitution and condensation reactions. These reactions are influenced by the nature of the substituents on the oxadiazole ring and adjacent phenyl rings. For instance, oxadiazole derivatives have been explored for their potential to undergo reactions leading to antimicrobial compounds, showcasing the versatility of the oxadiazole core in synthesizing biologically active molecules (Naganagowda & Petsom, 2011).

Physical Properties Analysis

The physical properties of 1,3,4-oxadiazoles, including solubility, melting point, and crystal structure, are critical for their application in various fields. These properties can be significantly affected by the nature and position of substituents on the oxadiazole ring and the phenyl rings. Crystallography reports, such as those on pyrazole derivatives, provide detailed insights into the physical characteristics of these compounds, which can be extrapolated to understand the properties of the target molecule (Sharma et al., 2016).